Three-dimensional sandwich-type graphene@microporous carbon architecture for lithium–sulfur batteries†

RSC Advances Pub Date: 2015-12-17 DOI: 10.1039/C5RA24338F

Abstract

The commercial applications of lithium–sulfur batteries are hindered by several issues including the poor electronic/ionic conductivity of sulfur and discharge products, the dissolution of lithium polysulfides in organic electrolytes, and the volume change during charge/discharge processes. In this study, a three-dimensional (3-D) sandwich-type graphene@microporous carbon (G@MC) architecture with large pore volume (2.65 cm3 g−1) and ultrahigh surface area (3374 m2 g−1) was designed to encapsulate sulfur and polysulfides in the hierarchical microporous structure. The G@MC materials with a lot of sp2 hybrid carbon atoms can provide 3-D electron transfer pathways for sulfur and discharge products. Furthermore, the G@MC materials with the novel hierarchical structure can absorb a lot of polysulfides and restrain the polysulfide diffusion, and provide adequate nanospace for sulfur expansion ensuring the structural integrity during the cycling. Thus, the optimized G@MC–S nanocomposite with high sulfur loading (75.4 wt%) retains a discharge capacity of 541.3 mA h g−1 after 500 cycles at 0.5C. This design strategy is simple and broadly applicable, providing new opportunities for materials design that can be extended to various electrode materials.

Graphical abstract: Three-dimensional sandwich-type graphene@microporous carbon architecture for lithium–sulfur batteries
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